Cas no 1892864-23-1 (2-(3,5-dimethoxy-4-methylphenyl)ethyl(methyl)amine)

• Product Name: 2-(3,5-dimethoxy-4-methylphenyl)ethyl(methyl)amine
• CAS No: 1892864-23-1
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6089233
• PubChem ID: 84053535
• Update Time: 2025-10-30

2-(3,5-dimethoxy-4-methylphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethoxy-4-methylphenyl)ethyl(methyl)amine
• 1892864-23-1
• EN300-1796397
• [2-(3,5-dimethoxy-4-methylphenyl)ethyl](methyl)amine

• Inchi： 1S/C12H19NO2/c1-9-11(14-3)7-10(5-6-13-2)8-12(9)15-4/h7-8,13H,5-6H2,1-4H3
• InChI Key： MZDAPPDDPOREJX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C)OC)CCNC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,5-dimethoxy-4-methylphenyl)ethyl(methyl)amine

Comprehensive Overview of 2-(3,5-dimethoxy-4-methylphenyl)ethyl(methyl)amine (CAS No. 1892864-23-1)

2-(3,5-dimethoxy-4-methylphenyl)ethyl(methyl)amine (CAS No. 1892864-23-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name, features a dimethoxy-methylphenyl core coupled with an ethyl-methylamine side chain, making it a subject of interest for researchers in medicinal chemistry, material science, and synthetic biology. Its molecular formula and precise structure have been extensively studied, with a focus on its reactivity and potential as a building block for more complex molecules.

The growing interest in 2-(3,5-dimethoxy-4-methylphenyl)ethyl(methyl)amine is partly driven by its relevance to current trends in drug discovery and development. Researchers are particularly intrigued by its potential as a precursor for novel bioactive compounds, especially in the context of neurological and metabolic disorders. The compound's dimethoxy and methylphenyl groups are known to influence its pharmacokinetic properties, which could be leveraged to design molecules with enhanced bioavailability and target specificity. This aligns with the broader industry focus on precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, CAS No. 1892864-23-1 has also been explored in material science. Its aromatic structure and functional groups make it a candidate for use in polymer chemistry and the development of advanced materials. For instance, its incorporation into polymer matrices could improve thermal stability or optical properties, addressing key challenges in industries such as electronics and coatings. This versatility has led to increased demand for high-purity samples of the compound, with suppliers emphasizing rigorous quality control to meet research standards.

From a synthetic chemistry perspective, the preparation of 2-(3,5-dimethoxy-4-methylphenyl)ethyl(methyl)amine involves multi-step organic reactions, often starting from readily available precursors like 3,5-dimethoxy-4-methylbenzaldehyde. Optimizing these synthetic routes is a hot topic in academic and industrial labs, as it directly impacts the scalability and cost-effectiveness of the compound. Recent advancements in catalytic methods and green chemistry principles have further refined these processes, reducing waste and improving yields—a critical consideration in sustainable chemical manufacturing.

The compound's stability and storage conditions are another area of practical importance. 2-(3,5-dimethoxy-4-methylphenyl)ethyl(methyl)amine is typically stored under inert conditions to prevent degradation, and its handling requires standard laboratory safety protocols. While it is not classified as hazardous under normal conditions, proper documentation and labeling are essential to ensure compliance with global chemical regulations. This aspect is particularly relevant given the increasing scrutiny of chemical safety and environmental impact in research and industry.

Looking ahead, the future of CAS No. 1892864-23-1 appears promising, with ongoing studies exploring its derivatives and analogs. The integration of computational chemistry and machine learning in molecular design has accelerated the identification of potential applications, from agrochemicals to specialty chemicals. As the scientific community continues to uncover its full potential, this compound is poised to remain a key player in the evolving landscape of fine chemicals and advanced materials.